6-Cyano-2-naphthyl trifluoromethanesulfonate

• IUPAC Name: (6-cyanonaphthalen-2-yl) trifluoromethanesulfonate
• InChI: InChI=1S/C12H6F3NO3S/c13-12(14,15)20(17,18)19-11-4-3-9-5-8(7-16)1-2-10(9)6-11/h1-6H
• InChI Key: HCBCJAFWOBCSRJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC(=C2)OS(=O)(=O)C(F)(F)F)C=C1C#N
• Molecular Formula: C12H6F3NO3S
• DSSTOX Substance ID: DTXSID40573889
• Molecular Weight: 301.24 g/mol
• CAS No.: 145369-29-5

Description

6-Cyano-2-naphthyl trifluoromethanesulfonate is an organic compound with the molecular formula C12H6F3NO3S and a molecular weight of 301.25 g/mol . It is a solid at room temperature and is known for its applications in various chemical reactions and scientific research .

Scientific Research Applications

6-Cyano-2-naphthyl trifluoromethanesulfonate has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of carbon-carbon and carbon-heteroatom bonds.

Biology and Medicine: Its derivatives are studied for potential biological activities and therapeutic applications.

Industry: It is used in the development of advanced materials and as an intermediate in the synthesis of various chemical products.

Safety and Hazards

The compound is classified as dangerous with the signal word "Danger". The hazard statements associated with it are H302-H318, which indicate that it is harmful if swallowed and causes serious eye damage. The precautionary statements include P264-P270-P280-P301+P312-P305+P351+P338-P310-P330-P501, which provide instructions for handling, storage, and disposal.

Preparation Methods

The synthesis of 6-Cyano-2-naphthyl trifluoromethanesulfonate typically involves the reaction of 6-cyano-2-naphthol with trifluoromethanesulfonic anhydride . The reaction is carried out under anhydrous conditions and at low temperatures to ensure high yield and purity . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to maximize efficiency and minimize costs .

Chemical Reactions Analysis

6-Cyano-2-naphthyl trifluoromethanesulfonate undergoes various types of chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions where the trifluoromethanesulfonate group is replaced by other nucleophiles.

Oxidation and Reduction: While specific oxidation and reduction reactions involving this compound are less common, it can potentially undergo such reactions under appropriate conditions.

Common Reagents and Conditions: Typical reagents used in these reactions include strong nucleophiles like alkoxides, amines, and thiols.

Major Products: The major products formed depend on the nature of the nucleophile used in the substitution reactions.

Mechanism of Action

The mechanism by which 6-Cyano-2-naphthyl trifluoromethanesulfonate exerts its effects is primarily through its ability to act as an electrophile in substitution reactions . The trifluoromethanesulfonate group is a good leaving group, making the compound highly reactive towards nucleophiles . This reactivity is exploited in various synthetic applications to introduce functional groups into organic molecules .

Comparison with Similar Compounds

6-Cyano-2-naphthyl trifluoromethanesulfonate can be compared with other similar compounds such as:

6-Cyano-2-naphthol: The precursor in its synthesis, which lacks the trifluoromethanesulfonate group.

2-Naphthyl trifluoromethanesulfonate: A similar compound without the cyano group, which may exhibit different reactivity and applications.

Trifluoromethanesulfonic anhydride: Used in the synthesis of this compound, it is a highly reactive reagent used in various organic transformations.

The uniqueness of this compound lies in its combination of the cyano and trifluoromethanesulfonate groups, which confer specific reactivity and properties that are valuable in synthetic chemistry .